3-Hydroxy-2-methylpropyl 4-methylbenzenesulfonate
Overview
Description
3-Hydroxy-2-methylpropyl 4-methylbenzenesulfonate (HMBS) is an organic compound that is widely used in the synthesis of pharmaceuticals and other organic compounds. HMBS has several applications in the field of science, ranging from its use in the synthesis of pharmaceuticals to its role in the biochemical and physiological effects of certain drugs.
Scientific Research Applications
Synthesis
“3-Hydroxy-2-methylpropyl 4-methylbenzenesulfonate” can be synthesized via a three-step procedure, starting from commercially available resorcinol, with an overall yield of 65% . The structures of the products were determined by 1H and 13C NMR, HRMS, and IR .
Building Block for Functionalized Molecules
Halogenated hydroxyphenyl sulfonate has been considered as an important building block for the construction of functionalized molecules . Based on the difference in cleavage reactivity between C-X and C-S, the halogenated phenyl sulfonate can result in highly selective reactions in transition metal-catalyzed processes .
Precursor of Aryne Species
Arenes with adjacent halogen and sulfonyloxy groups act as a precursor of aryne species in alkalic systems . The free phenolic hydroxyl enables various approaches to further conversion .
Synthesis of Other Compounds
It can be used in the synthesis of other compounds. For example, it was synthesized as a potential precursor for various areas .
Pollution Management
In environmental research, “3-Hydroxy-2-methylpropyl 4-methylbenzenesulfonate” has been found to have effects on ecosystems, particularly in its role in pollution management. It has been shown to have the ability to degrade certain pollutants, such as polycyclic aromatic hydrocarbons, in soil and water.
Chemical Research
This compound is also used in chemical research, particularly in the study of its properties and potential applications .
Mechanism of Action
Pharmacokinetics
The compound has a predicted boiling point of 4045±280 °C and a density of 1213±006 g/cm3 .
Result of Action
The molecular and cellular effects of 3-Hydroxy-2-methylpropyl 4-methylbenzenesulfonate’s action are currently unknown due to the lack of research on this compound .
Action Environment
More research is needed to understand how factors such as temperature, pH, and the presence of other molecules might affect the compound’s behavior .
properties
IUPAC Name |
(3-hydroxy-2-methylpropyl) 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O4S/c1-9-3-5-11(6-4-9)16(13,14)15-8-10(2)7-12/h3-6,10,12H,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGJMAKSWAXRDRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-2-methylpropyl 4-methylbenzenesulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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